Cas no 127995-29-3 (3,4,5-Piperidinetriol,2,6-bis(hydroxymethyl)-, (2R,3R,5R,6R)-)
127995-29-3 structure
Product Name:3,4,5-Piperidinetriol,2,6-bis(hydroxymethyl)-, (2R,3R,5R,6R)-
CAS No:127995-29-3
MF:C7H15NO5
MW:193.197702646255
CID:207884
PubChem ID:195553
Update Time:2025-04-19
3,4,5-Piperidinetriol,2,6-bis(hydroxymethyl)-, (2R,3R,5R,6R)- Chemical and Physical Properties
Names and Identifiers
-
- 3,4,5-Piperidinetriol,2,6-bis(hydroxymethyl)-, (2R,3R,5R,6R)-
- homomannojirimycin
- (2R,3R,5R,6R)-2,6-bis(hydroxymethyl)piperidine-3,4,5-triol
- CHEMBL2114210
- alpha-Homomannojirimycin
- BDBM50408431
- 2,6-imino-2,6-dideoxy-d-glycero-d-talo-heptitol
- Homoman-nojirimycin
- SCHEMBL1479404
- CLVUFWXGNIFGNC-KVTDHHQDSA-N
- 127995-29-3
- .alpha.-Homomannojirimycin
-
- Inchi： 1S/C7H15NO5/c9-1-3-5(11)7(13)6(12)4(2-10)8-3/h3-13H,1-2H2/t3-,4-,5-,6-/m1/s1
- InChI Key： CLVUFWXGNIFGNC-KVTDHHQDSA-N
- SMILES： O[C@H]1C([C@@H]([C@@H](CO)N[C@@H]1CO)O)O
Computed Properties
- Exact Mass: 193.09505
- Monoisotopic Mass: 193.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.4
- Topological Polar Surface Area: 113Ų
Experimental Properties
- Density: 1.479
- Boiling Point: 432°Cat760mmHg
- Flash Point: 224.7°C
- Refractive Index: 1.582
- PSA: 113.18
3,4,5-Piperidinetriol,2,6-bis(hydroxymethyl)-, (2R,3R,5R,6R)- Related Literature
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1. Piperidine analogues of D-galactose as potent inhibitors of α-galactosidase: Synthesis by stannane-mediated hydroxymethylation of 5-azido-1,4-lactones. Structural relationships between D-galactosidase and L-rhamnosidase inhibitorsJohn P. Shilvock,Robert J. Nash,Alison A. Watson,Ana L. Winters,Terry D. Butters,Raymond A. Dwek,David A. Winkler,George W. J. Fleet J. Chem. Soc. Perkin Trans. 1 1999 2747
127995-29-3 (3,4,5-Piperidinetriol,2,6-bis(hydroxymethyl)-, (2R,3R,5R,6R)-) Related Products
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